8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione

• IUPAC Name: 8-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
• InChI: InChI=1S/C8H7N3O2/c1-4-2-3-9-6-5(4)10-7(12)8(13)11-6/h2-3H,1H3,(H,10,12)(H,9,11,13)
• InChI Key: FFGYJZZTKYSJET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)NC(=O)C(=O)N2
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID90616417
• Molecular Weight: 177.16 g/mol
• CAS RN: 144435-01-8

Description

8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione, also known as MPP, is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. This compound is known for its unique structure and properties that make it a valuable tool for researchers in different areas of study. In

Scientific Research Applications

8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione has been extensively studied for its potential applications in various scientific research fields. One of the most significant applications of 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione is in the field of medicinal chemistry. 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione has been shown to have potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism Of Action

The mechanism of action of 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione is not fully understood, but it is believed to involve the inhibition of reactive oxygen species and the modulation of various signaling pathways in cells. 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.

Biochemical And Physiological Effects

8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione has been shown to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are both implicated in the development of various diseases. 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione has also been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages And Limitations For Lab Experiments

8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione has several advantages for lab experiments, including its stability and solubility in water and organic solvents. However, one of the limitations of 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione is its relatively low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione. One potential area of research is the development of more effective methods for delivering 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione to cells and tissues. Another area of research is the identification of new targets for 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione, which could lead to the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione and its potential applications in different scientific research fields.
Conclusion:
In conclusion, 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione is a valuable compound for scientific research due to its unique structure and properties. Its potential applications in medicinal chemistry, as well as its neuroprotective and anti-inflammatory effects, make it a promising candidate for the development of new drugs for the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential applications of 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione in different scientific research fields.

Synthesis Methods

The synthesis of 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione involves a series of chemical reactions that result in the formation of the final compound. The most common method of synthesis involves the reaction of 2,3-pyridinedicarboxylic acid and methylamine in the presence of a catalyst such as acetic anhydride. This reaction yields the intermediate product, which is then further reacted with hydrazine hydrate to produce 8-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione.